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Compound of Interest

Compound Name: Propargyl-PEG12-OH

Cat. No.: B610215

An In-depth Technical Guide to the Safe Handling of Propargyl-PEG12-OH

This document provides a comprehensive overview of the safety and handling considerations
for Propargyl-PEG12-OH, a heterobifunctional linker molecule commonly used in
bioconjugation and drug development. Due to the absence of a specific Safety Data Sheet
(SDS) for Propargyl-PEG12-OH, this guide is based on the well-documented hazards of the
structurally related and reactive propargyl group, primarily drawing from the safety data of
propargyl alcohol. The polyethylene glycol (PEG) component is generally considered to be of
low toxicity. This guide is intended for researchers, scientists, and professionals in drug
development who may be handling this or similar chemical entities.

Chemical and Physical Properties

The propargyl group in Propargyl-PEG12-OH is the primary determinant of its reactivity and
potential hazards. The following table summarizes the key physical and chemical properties of
propargyl alcohol as a representative compound. These properties should be considered
indicative of the potential hazards associated with the propargyl moiety of Propargyl-PEG12-
OH.
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Value (for Propargyl

Property Reference
Alcohol)

Molecular Formula C3H4O [1]

Molecular Weight 56.06 g/mol [1]
Clear, colorless to light straw

Appearance o [11[2]
liquid

Odor Mild, geranium-like [1]

Flash Point 36 °C (97 °F) [1][2]

Boiling Point 83 °C (181 °F) [3]

Solubility Water soluble [4]

Toxicological Information and Hazard Classification

Propargyl alcohol is classified as a toxic and flammable substance. The primary hazards are
associated with its acute toxicity upon inhalation, ingestion, or skin contact, and its corrosive
effects on tissues.[2][4][5][6] The GHS classification for propargyl alcohol is summarized below
and should be considered when handling Propargyl-PEG12-OH.
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapour
Acute toxicity, Oral 3 H301: Toxic if swallowed
o H310/H311: Fatal/Toxic in
Acute toxicity, Dermal 2,3 ] ]
contact with skin
o ) H330/H331: Fatal/Toxic if
Acute toxicity, Inhalation 2,3 )
inhaled
) S H314: Causes severe skin
Skin corrosion/irritation 1B
burns and eye damage
Serious eye damage/eye 1 H318: Causes serious eye

irritation

damage

Specific target organ toxicity

(single exposure)

3 (Respiratory)

H335: May cause respiratory

irritation

Specific target organ toxicity

(repeated exposure)

2 (Liver, Kidney)

H373: May cause damage to
organs through prolonged or

repeated exposure

Hazardous to the aquatic

environment, long-term hazard

H411: Toxic to aquatic life with

long lasting effects

Data derived from Safety Data Sheets for Propargyl Alcohol.[3][5][6]

Exposure Controls and Personal Protection

Due to the hazardous nature of the propargyl group, strict adherence to safety protocols is

mandatory.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]
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o Facilities must be equipped with an eyewash station and a safety shower.[2]
o Use explosion-proof electrical, ventilating, and lighting equipment.[5]

e Ground and bond containers and receiving equipment to prevent static discharge.[5]

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling Propargyl-PEG12-OH.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pim-resources.coleparmer.com/sds/54677.pdf
https://www.fishersci.com/store/msds?partNumber=AC131452500&productDescription=PROPARGYL+ALCOHOL%2C+99%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131452500&productDescription=PROPARGYL+ALCOHOL%2C+99%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b610215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Personal Protective Equipment (PPE)

Splash Goggles or Face Shield

Always Wear
Chemical-Resistant Gloves
Always Wear L
- (e.g., Nitrile, Neoprene)
Researcher
Always Wear

B Lab Coat or Chemical-Resistant Apron

As Needed

Use in Fume Hood.
Respirator if ventilation is inadequate.

Exposure Occurs

Inhalation ‘Skin Contact Eye Contact Ingestion

Immediate First-Aid Response

y

Move to Fresh Air. Immediately flush skin with plenty of water for at least 15 minutes. Rinse cautiously with water for several minutes. Do NOT mduce vomiting.
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses, if present and easy to do. Rinse mouth. Give 2-4 cupfuls of milk or water.

Seek
Medical Attention

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Evacuate Area

l

Control Ignition Sources
& Ventilate

Contain Spill
(Use inert absorbent material)

Collect Waste
(Use non-sparking tools)

Dispose of Waste
(Follow regulations)

Decontaminate Area

Spill Secured

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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